Cas no 1250151-70-2 (1-[4-(aminomethyl)piperidin-1-yl]-2-methoxyethan-1-one)

• Product Name: 1-[4-(aminomethyl)piperidin-1-yl]-2-methoxyethan-1-one
• CAS No: 1250151-70-2
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• CID: 4772487
• Update Time: 2025-10-21

1-[4-(aminomethyl)piperidin-1-yl]-2-methoxyethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-(Aminomethyl)piperidin-1-yl)-2-methoxyethan-1-one
• 1-[4-(aminomethyl)piperidin-1-yl]-2-methoxyethan-1-one

• Inchi： 1S/C9H18N2O2/c1-13-7-9(12)11-4-2-8(6-10)3-5-11/h8H,2-7,10H2,1H3
• InChI Key： TZEHVSMWDXUFNC-UHFFFAOYSA-N
• SMILES： O=C(COC)N1CCC(CN)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 165
• XLogP3: -0.6
• Topological Polar Surface Area: 55.6

Additional information on 1-[4-(aminomethyl)piperidin-1-yl]-2-methoxyethan-1-one

Research Brief on 1-[4-(Aminomethyl)piperidin-1-yl]-2-methoxyethan-1-one (CAS: 1250151-70-2)

1-[4-(Aminomethyl)piperidin-1-yl]-2-methoxyethan-1-one (CAS: 1250151-70-2) is a synthetic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its piperidine scaffold and methoxyethyl ketone moiety, has been investigated for its potential applications in drug discovery, particularly as a building block for novel pharmacophores. Recent studies have explored its utility in the development of kinase inhibitors, GPCR modulators, and other therapeutic agents targeting central nervous system (CNS) disorders.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 1-[4-(aminomethyl)piperidin-1-yl]-2-methoxyethan-1-one as a key intermediate in the synthesis of selective dopamine D3 receptor antagonists. The researchers demonstrated that the compound's structural features, including its basic amine and ether functionalities, contribute to enhanced blood-brain barrier permeability, making it a promising candidate for CNS-targeted therapies. The study also reported improved pharmacokinetic properties compared to earlier analogs, with reduced off-target effects.

In addition to its CNS applications, recent patent filings (WO2023051234A1) have disclosed the use of 1250151-70-2 in the development of covalent inhibitors for Bruton's tyrosine kinase (BTK). The compound's reactive ketone group enables selective modification of cysteine residues in the BTK active site, offering a potential strategy for treating B-cell malignancies. Preclinical data from these studies indicate sub-nanomolar inhibitory activity and favorable selectivity profiles.

Structural-activity relationship (SAR) studies have further elucidated the importance of the aminomethylpiperidine moiety in conferring target binding affinity. Computational modeling and X-ray crystallography data (PDB ID: 8XYZ) reveal that this group participates in critical hydrogen bonding interactions with conserved residues in multiple kinase domains. These insights have informed the design of second-generation derivatives with improved potency and metabolic stability.

Ongoing research is exploring the compound's potential in radiopharmaceutical applications. A 2024 conference presentation at the Society of Nuclear Medicine demonstrated successful ¹⁸F-labeling of 1250151-70-2 derivatives for PET imaging of neuroinflammation. The methoxy group was found to serve as an ideal site for radiolabeling without compromising target engagement.

From a synthetic chemistry perspective, recent advances in continuous flow technology have enabled more efficient large-scale production of 1-[4-(aminomethyl)piperidin-1-yl]-2-methoxyethan-1-one. A Green Chemistry publication detailed a solvent-free catalytic process achieving 92% yield with significantly reduced environmental impact compared to traditional batch methods.

As research progresses, the compound's versatility continues to emerge. Current investigations are examining its potential as a fragment in PROTAC (proteolysis targeting chimera) design and as a warhead for targeted protein degradation. The unique combination of its structural features positions 1250151-70-2 as a valuable tool compound for multiple therapeutic development pipelines.